Cas no 1206978-22-4 (5-(Trifluoromethoxy)picolinonitrile)

• Product Name: 5-(Trifluoromethoxy)picolinonitrile
• CAS No: 1206978-22-4
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• MDL: MFCD17169840
• CID: 2118703
• PubChem ID: 68111587
• Update Time: 2025-05-22

5-(Trifluoromethoxy)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethoxy)-2-Pyridinecarbonitrile
• 5-(Trifluoromethoxy)picolinonitrile
• 2-Pyridinecarbonitrile, 5-(trifluoromethoxy)-
• 1206978-22-4
• 5-(Trifluoromethoxy)picolinonitrile, 95%
• CS-0188042
• DB-061772
• AKOS027326050
• 5-(trifluoromethoxy)pyridine-2-carbonitrile
• BS-14622
• SCHEMBL10329121
• DTRQAIRWABWMJN-UHFFFAOYSA-N
• MFCD17169840

• MDL： MFCD17169840
• Inchi： 1S/C7H3F3N2O/c8-7(9,10)13-6-2-1-5(3-11)12-4-6/h1-2,4H
• InChI Key： DTRQAIRWABWMJN-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC(C#N)=CC=1)(F)F

Computed Properties

• Exact Mass: 188.01974721g/mol
• Monoisotopic Mass: 188.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9
• XLogP3: 2.1

Additional information on 5-(Trifluoromethoxy)picolinonitrile

Recent Advances in the Study of 5-(Trifluoromethoxy)picolinonitrile (CAS: 1206978-22-4)

5-(Trifluoromethoxy)picolinonitrile (CAS: 1206978-22-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and picolinonitrile functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 5-(Trifluoromethoxy)picolinonitrile has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that enhances the efficiency of the trifluoromethoxy group introduction, reducing byproduct formation. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, with findings suggesting its suitability for oral administration in potential drug formulations.

In terms of biological activity, 5-(Trifluoromethoxy)picolinonitrile has demonstrated inhibitory effects on specific enzymes involved in inflammatory pathways. Research conducted by a team at the University of Cambridge (2024) revealed that the compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This property positions it as a candidate for developing anti-inflammatory drugs with potentially fewer side effects compared to traditional NSAIDs. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic window.

Another area of exploration is the compound's application in agrochemicals. A recent report by the European Chemical Agency (2023) highlighted its efficacy as a precursor for pesticides targeting resistant insect populations. The trifluoromethoxy group's electron-withdrawing properties enhance the compound's binding affinity to insect nicotinic acetylcholine receptors, leading to improved pest control outcomes. Field trials are currently being conducted to assess its environmental impact and long-term efficacy.

Despite these promising developments, challenges remain in the widespread adoption of 5-(Trifluoromethoxy)picolinonitrile. Regulatory hurdles, particularly concerning its environmental persistence and potential toxicity, need to be addressed. Ongoing research aims to optimize its pharmacokinetic properties and minimize off-target effects. Collaborative efforts between academia and industry are essential to accelerate its translation from bench to market.

In conclusion, 5-(Trifluoromethoxy)picolinonitrile (CAS: 1206978-22-4) represents a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Recent advancements in its synthesis and understanding of its biological activity underscore its value as a research target. Future studies will likely focus on overcoming existing challenges and expanding its utility in diverse therapeutic and agricultural contexts.